Cas no 168267-75-2 (Phenol,4-[5-(trifluoromethyl)-1H-tetrazol-1-yl]-)

Phenol,4-[5-(trifluoromethyl)-1H-tetrazol-1-yl]- structure
168267-75-2 structure
Product Name:Phenol,4-[5-(trifluoromethyl)-1H-tetrazol-1-yl]-
CAS No:168267-75-2
MF:C8H5F3N4O
MW:230.146711111069
CID:111086
PubChem ID:21197249
Update Time:2025-04-18

Phenol,4-[5-(trifluoromethyl)-1H-tetrazol-1-yl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-[5-(trifluoromethyl)-1H-tetrazol-1-yl]-
    • 4-[5-(trifluoromethyl)tetrazol-1-yl]phenol
    • 4-(5-TRIFLUOROMETHYL-TETRAZOL-1-YL)-PHENOL
    • 168267-75-2
    • 4-[5-(Trifluoromethyl)-1H-tetrazol-1-yl]phenol
    • SCHEMBL310917
    • DTXSID40611316
    • Inchi: 1S/C8H5F3N4O/c9-8(10,11)7-12-13-14-15(7)5-1-3-6(16)4-2-5/h1-4,16H
    • InChI Key: UOYXRXIWIBKGOM-UHFFFAOYSA-N
    • SMILES: FC(C1=NN=NN1C1C=CC(=CC=1)O)(F)F

Computed Properties

  • Exact Mass: 230.04165
  • Monoisotopic Mass: 230.04154528g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 63.8Ų

Experimental Properties

  • PSA: 63.83
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